(2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol

• IUPAC Name: (2R)-3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-ol
• InChI: InChI=1S/C11H15FO2/c1-8(7-13)5-9-3-4-11(14-2)10(12)6-9/h3-4,6,8,13H,5,7H2,1-2H3/t8-/m1/s1
• InChI Key: TTWJKCZDQUMIOP-MRVPVSSYSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)OC)F)CO
• Isomeric SMILES: C[C@H](CC1=CC(=C(C=C1)OC)F)CO
• Molecular Formula: C11H15FO2
• Molecular Weight: 198.23 g/mol

Description

(2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol, also known as FMP, is a chiral alcohol with a molecular formula of C11H15FO2. It is a white solid with a melting point of 61-63°C and a boiling point of 261°C. FMP has been the subject of scientific research due to its potential applications as a chiral auxiliary and as a starting material for the synthesis of various compounds.

Mechanism of Action

The mechanism of action of (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol is not well understood. However, it is believed that (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol acts as a chiral auxiliary by forming a complex with the substrate, which then undergoes a reaction to yield the desired chiral product.
Biochemical and physiological effects:
There is limited information on the biochemical and physiological effects of (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol. However, it has been shown to be non-toxic and non-irritating to the skin and eyes. (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol has also been shown to have low acute toxicity in rats.

Advantages and Limitations for Lab Experiments

The use of (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol as a chiral auxiliary has several advantages. It is easy to synthesize and has high enantiomeric purity. (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol is also relatively inexpensive compared to other chiral auxiliaries. However, (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol has some limitations. It is not suitable for all types of reactions and may not be effective for some substrates.

Future Directions

There are several future directions for the research on (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol. One direction is the development of new methods for the synthesis of (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol with higher enantiomeric purity. Another direction is the exploration of new applications for (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol as a chiral auxiliary. Additionally, the mechanism of action of (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol could be further elucidated to better understand its role in asymmetric catalysis.

Synthesis Methods

The synthesis of (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol can be achieved through several methods. One of the most common methods is the reduction of 3-fluoro-4-methoxyacetophenone using sodium borohydride in the presence of a chiral catalyst. This method yields (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol with high enantiomeric purity.

Scientific Research Applications

(2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol has been used as a chiral auxiliary in the synthesis of various compounds. It has been used in the synthesis of chiral α-amino acids, β-amino alcohols, and other chiral compounds. (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-ol has also been used in the synthesis of chiral ligands for asymmetric catalysis.